N-chloro-3-methoxy-16-aza-1,3,5(10)-estratrien-17-one
N-chloro-3-methoxy-16-aza-1,3,5(10)-estratrien-17-one
Brand Name:
Vulcanchem
CAS No.:
114462-28-1
VCID:
VC0038903
InChI:
InChI=1S/C18H22ClNO2/c1-18-8-7-14-13-6-4-12(22-2)9-11(13)3-5-15(14)16(18)10-20(19)17(18)21/h4,6,9,14-16H,3,5,7-8,10H2,1-2H3/t14-,15-,16+,18+/m1/s1
SMILES:
CC12CCC3C(C1CN(C2=O)Cl)CCC4=C3C=CC(=C4)OC
Molecular Formula:
C18H22ClNO2
Molecular Weight:
319.8 g/mol
N-chloro-3-methoxy-16-aza-1,3,5(10)-estratrien-17-one
CAS No.: 114462-28-1
Main Products
VCID: VC0038903
Molecular Formula: C18H22ClNO2
Molecular Weight: 319.8 g/mol
CAS No. | 114462-28-1 |
---|---|
Product Name | N-chloro-3-methoxy-16-aza-1,3,5(10)-estratrien-17-one |
Molecular Formula | C18H22ClNO2 |
Molecular Weight | 319.8 g/mol |
IUPAC Name | (3aS,3bR,9bS,11aS)-2-chloro-7-methoxy-11a-methyl-3,3a,3b,4,5,9b,10,11-octahydronaphtho[2,1-e]isoindol-1-one |
Standard InChI | InChI=1S/C18H22ClNO2/c1-18-8-7-14-13-6-4-12(22-2)9-11(13)3-5-15(14)16(18)10-20(19)17(18)21/h4,6,9,14-16H,3,5,7-8,10H2,1-2H3/t14-,15-,16+,18+/m1/s1 |
Standard InChIKey | QFNJSBBRYZHMAV-CBZIJGRNSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CN(C2=O)Cl)CCC4=C3C=CC(=C4)OC |
SMILES | CC12CCC3C(C1CN(C2=O)Cl)CCC4=C3C=CC(=C4)OC |
Canonical SMILES | CC12CCC3C(C1CN(C2=O)Cl)CCC4=C3C=CC(=C4)OC |
Synonyms | N-chloro-3-methoxy-16-aza-1,3,5(10)-estratrien-17-one NCMEO |
PubChem Compound | 195082 |
Last Modified | Nov 11 2021 |
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